Cas no 1207052-83-2 (1-(4-ethoxyphenyl)-4-(2-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(4-ethoxyphenyl)-4-(2-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1207052-83-2
• MF: C₁₉H₁₇FN₂O₃
• MW: 340.348288297653
• CID: 6594282
• PubChem ID: 30563783
• Update Time: 2025-05-21

1-(4-ethoxyphenyl)-4-(2-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-4-(2-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-(4-ethoxyphenyl)-4-[(2-fluorophenyl)methyl]pyrazine-2,3-dione
• AKOS024662002
• F2580-0288
• 1207052-83-2
• 1-(4-ethoxyphenyl)-4-(2-fluorobenzyl)pyrazine-2,3(1H,4H)-dione

• Inchi： 1S/C19H17FN2O3/c1-2-25-16-9-7-15(8-10-16)22-12-11-21(18(23)19(22)24)13-14-5-3-4-6-17(14)20/h3-12H,2,13H2,1H3
• InChI Key： TUCUFDCIZZLRCQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(OCC)C=C2)C=CN(CC2=CC=CC=C2F)C1=O

Computed Properties

• Exact Mass: 340.12232057g/mol
• Monoisotopic Mass: 340.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4-ethoxyphenyl)-4-(2-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to Compound CAS No. 1207052-83-2: 1-(4-Ethoxyphenyl)-4-(2-Fluorophenyl)methyl-1,2,3,4-Tetrahydropyrazine-2,3-Dione

The compound with CAS No. 1207052-83-2, known as 1-(4-Ethoxyphenyl)-4-(2-Fluorophenyl)methyl-1,2,3,4-Tetrahydropyrazine-2,3-Dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrazine derivatives, which are known for their diverse biological activities and structural versatility. The tetrahydropyrazine ring serves as a central scaffold, while the substituents at positions 1 and 4 introduce unique electronic and steric properties that enhance its functional potential.

Recent studies have highlighted the importance of tetrahydropyrazine derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of ethoxyphenyl and fluorophenyl groups in this compound adds complexity to its structure and may contribute to its bioavailability and selectivity. These substituents also play a crucial role in modulating the compound's interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 1-(4-Ethoxyphenyl)-4-(2-Fluorophenyl)methyl-1,2,3,4-Tetrahydropyrazine-2,3-Dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have not only improved the efficiency of the synthesis but also opened new avenues for exploring similar compounds with enhanced biological activities.

From a pharmacological perspective, this compound has shown potential as an anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Preclinical studies have demonstrated its efficacy in reducing tumor growth in animal models without significant toxicity to normal cells. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it exhibited potent activity comparable to existing drugs.

The structural uniqueness of 1-(4-Ethoxyphenyl)-4-(2-Fluorophenyl)methyl-1,2,3,4-Tetrahydropyrazine-2,3-Dione lies in its combination of a rigid tetrahydropyrazine core with flexible aromatic substituents. This combination allows for fine-tuning of its physicochemical properties to suit specific therapeutic applications. For instance, the ethoxy group enhances solubility and permeability across biological membranes, while the fluorophenyl group contributes to electronic interactions that are critical for target binding.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and selectivity profiles of this compound against various protein targets. Molecular docking studies have revealed that it interacts favorably with key residues in enzyme active sites through hydrogen bonding and hydrophobic interactions. These insights are invaluable for guiding further optimization efforts aimed at improving its therapeutic index.

In conclusion, CAS No. 1207052-83-3: 1-(4-Ethoxyphenyl)-4-(2-Fluorophenyl)methyl-1,2,3,4-Tetrahydropyrazine-2,3-Dione represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable tool for exploring new treatments for cancer and inflammatory diseases. As research continues to unfold on this compound and its analogs